
Technical Guide: Boc-Lys(Tfa)-AMC (CAS 97885-
44-4)

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Boc-Lys(Tfa)-AMC

CAS No.: 97885-44-4

Cat. No.: B558166 Get Quote

High-Sensitivity Substrate for Class IIa Histone
Deacetylases
Molecular Weight: 499.49 g/mol Molecular Formula:

CAS Number: 97885-44-4[1][2][3][4][5][6][7]

Executive Summary & Application Scope
Boc-Lys(Tfa)-AMC is a specialized fluorogenic substrate engineered for the quantification of

Class IIa Histone Deacetylases (HDACs 4, 5, 7, and 9) and HDAC8.[8] Unlike the standard

acetylated substrate (Boc-Lys(Ac)-AMC), which is efficiently cleaved by Class I HDACs, the

trifluoroacetyl (Tfa) group provides a critical kinetic advantage for assaying Class IIa enzymes.

Class IIa HDACs exhibit negligible catalytic activity toward varying acetylated lysine substrates

due to a tyrosine-to-histidine substitution in their catalytic site. The Tfa moiety, with its electron-

withdrawing fluorine atoms, increases the electrophilicity of the carbonyl carbon, rendering the

amide bond more susceptible to nucleophilic attack by the active site zinc-bound water of Class

IIa HDACs.

Key Application: High-Throughput Screening (HTS) for HDAC inhibitors, kinetic profiling of

Class IIa isozymes, and selectivity assays.
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Physicochemical Profile
Property Specification

Chemical Name
N-(tert-Butoxycarbonyl)-Nε-trifluoroacetyl-L-

lysine-4-methylcoumaryl-7-amide

Molecular Weight 499.49 Da

Appearance White to off-white lyophilized powder

Solubility Soluble in DMSO (>10 mM), DMF, and Ethanol

Excitation / Emission
/

(Free AMC)

Purity (HPLC)

Storage , desiccated and protected from light

Mechanism of Action: The Protease-Coupled Assay
The detection of HDAC activity using Boc-Lys(Tfa)-AMC relies on a two-step enzymatic

cascade. The substrate itself is non-fluorescent. Fluorescence is only generated upon the

sequential action of the Deacetylase (HDAC) and a Developer protease (typically Trypsin).

Step 1: Deacetylation (The Specificity Step)
The HDAC enzyme removes the trifluoroacetyl (Tfa) group from the

-amino group of the lysine residue. This reaction is the rate-limiting step and determines the
assay's specificity.

Substrate: Boc-Lys(Tfa)-AMC (Non-fluorescent)

Product: Boc-Lys-AMC (Non-fluorescent intermediate)

Step 2: Proteolytic Cleavage (The Signal Generation)
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The "Developer" solution containing Trypsin is added.[9] Trypsin specifically recognizes the

positively charged, free

-amino group of the lysine (exposed in Step 1). It cleaves the amide bond between the lysine
C-terminus and the AMC fluorophore.

Substrate: Boc-Lys-AMC[1][2][3][4][5][6][7][8][9][10]

Product: Boc-Lys + 7-Amino-4-methylcoumarin (AMC) (Highly Fluorescent)[10]

Note: If the Tfa group remains attached (no HDAC activity), Trypsin cannot recognize the lysine

side chain, and no cleavage occurs.

Boc-Lys(Tfa)-AMC
(Non-Fluorescent)

Boc-Lys-AMC
(De-protected Intermediate)

Step 1: Deacetylation Free AMC
(Fluorescent Signal)

Step 2: Proteolysis

Class IIa HDAC
(Removes Tfa group)

Trypsin (Developer)
(Cleaves C-term amide)

Click to download full resolution via product page

Caption: Two-step fluorogenic signaling pathway. Specific removal of the Tfa group by HDAC

enables Trypsin-mediated release of the AMC fluorophore.

Validated Experimental Protocol
This protocol is optimized for a 96-well plate format using recombinant HDAC4, 5, or 7.

Reagents Preparation
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Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM

, 0.1 mg/mL BSA.

Substrate Stock: Dissolve Boc-Lys(Tfa)-AMC in DMSO to 10 mM. Aliquot and store at

.

Developer Solution: 10 mg/mL Trypsin in Assay Buffer (prepare fresh or store frozen).

Optional: Add 1-2

M Trichostatin A (TSA) to the developer to stop the HDAC reaction immediately upon
addition.

Step-by-Step Workflow
Enzyme Incubation:

Add 40

L of diluted HDAC enzyme (approx. 5–50 ng/well depending on specific activity) to the
well.

Control: Add 40

L Assay Buffer to "No Enzyme" blank wells.

Substrate Addition:

Dilute 10 mM Stock to 100

M in Assay Buffer (2x working concentration).

Add 10

L of 100

M substrate to each well (Final conc: 20

M).
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Incubate at

for 30–60 minutes.

Signal Development:

Add 50

L of Developer Solution (Trypsin + optional Stop Reagent) to each well.

Incubate at Room Temperature for 15–20 minutes.

Measurement:

Read fluorescence on a plate reader.

Excitation: 360 nm | Emission: 460 nm.[10]

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

High Background
Spontaneous hydrolysis or

Trypsin contamination.

Ensure Substrate Stock is

stored in anhydrous DMSO.

Verify Trypsin is only added

after the HDAC step.

Low Signal
Inefficient deacetylation of

Class IIa enzymes.

Class IIa HDACs have low

intrinsic activity. Ensure you

are using the Tfa substrate, not

the Ac substrate. Increase

enzyme concentration or

incubation time.

Inner Filter Effect
Compound precipitation or

color interference.

Keep DMSO concentration <

2% in the final assay. Check

solubility of test inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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